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Compound of Interest

Compound Name: 2,4-Hexanediol

Cat. No.: B033559

Essential Safety and Handling Guide for 2,4-
Hexanediol

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of
2,4-Hexanediol, ensuring the well-being of laboratory personnel and adherence to safety
protocols. The following procedures are designed to be clear, step-by-step instructions for
operational use.

Chemical Safety and Hazard Information

2,4-Hexanediol is an aliphatic diol that requires careful handling due to its potential health
hazards. The primary route of exposure is through eye and skin contact, and inhalation of

vapors.
GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2,4-Hexanediol is classified as causing serious eye irritation.[1]
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Hazard Class Hazard Category Hazard Statement

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,4-Hexanediol is provided below.
This information is crucial for safe handling and storage.

Property Value

Molecular Formula C6H1402

Molecular Weight 118.17 g/mol [1]
Boiling Point 217°C at 760 mmHg
Flash Point 109.2°C

Vapor Pressure 0.0292 mmHg at 25°C
Density 0.958 g/cm?3

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,4-Hexanediol to minimize exposure and
ensure personal safety.
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Protection Type Specific Recommendations

Wear chemical safety goggles or a face shield
Eye and Face Protection that meets NIOSH (US) or EN 166 (EU)
standards.[3]

Chemical-resistant gloves (Nitrile or Neoprene
recommended) must be worn.[4][5] Inspect
_ . gloves before each use and dispose of them
Skin Protection ) )
properly after handling the chemical.[3] A lab
coat or chemical-resistant apron should also be

worn.

For routine handling in a well-ventilated area,
respiratory protection may not be required. In
case of inadequate ventilation, potential for
) ) aerosolization, or when dealing with spills, use a

Respiratory Protection ) . ] )
NIOSH-approved air-purifying respirator with
organic vapor cartridges. For higher
concentrations, a supplied-air respirator may be

necessary.[3]

Operational and Handling Plan

Adherence to the following step-by-step procedures is essential for the safe handling of 2,4-
Hexanediol in a laboratory setting.

1. Preparation and Engineering Controls:

» Ensure the work area is well-ventilated. A chemical fume hood is recommended for all
handling procedures.

» Locate the nearest eyewash station and safety shower before beginning work.

» Have spill control materials readily available.

2. Handling the Chemical:

e Don all required personal protective equipment (PPE) as outlined in the table above.
e Avoid direct contact with skin and eyes.[3]
» Avoid inhalation of vapors.
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Use the smallest quantity of the chemical necessary for the experiment.
Keep the container tightly closed when not in use.

w

. Storage:

Store 2,4-Hexanediol in a cool, dry, and well-ventilated area.[3]
Keep containers tightly sealed to prevent leakage and evaporation.
Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of 2,4-Hexanediol and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:

e Collect all waste containing 2,4-Hexanediol, including unused product and contaminated
materials (e.g., gloves, absorbent pads), in a designated, properly labeled, and sealed
container.

e Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

2. Disposal Procedure:

» Dispose of the chemical waste through a licensed professional waste disposal service.[6]
e Do not pour 2,4-Hexanediol down the drain.[2][3]
o Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

In the event of an exposure or spill, follow these immediate steps:
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Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Seek immediate medical

attention.[2]

Skin Contact

Remove contaminated clothing and wash the
affected area with soap and water. If irritation

persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration. Seek medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill
with an inert material (e.g., vermiculite, sand)
and place it in a sealed container for disposal.
Ventilate the area and wash the spill site after

material pickup is complete.

Handling and Disposal Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 2,4-

Hexanediol.
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Workflow for Safe Handling and Disposal of 2,4-Hexanediol
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Caption: Logical workflow for handling and disposal of 2,4-Hexanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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